2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone

• Molecular Formula: C19H16ClN5OS2
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 2-[[5-(benzimidazol-1-ylmethyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-1-(5-chlorothiophen-2-yl)ethanone
• InChI: InChI=1S/C19H16ClN5OS2/c1-2-9-25-18(10-24-12-21-13-5-3-4-6-14(13)24)22-23-19(25)27-11-15(26)16-7-8-17(20)28-16/h2-8,12H,1,9-11H2
• InChI Key: ZELLGRRPRZCXAU-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)C2=CC=C(S2)Cl)CN3C=NC4=CC=CC=C43

Description

2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth, bacterial cell growth, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to decreased cancer cell growth. In bacterial cells, this compound has been shown to inhibit bacterial growth and biofilm formation. Furthermore, this compound has been shown to have anti-inflammatory effects by inhibiting the production of various pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone in lab experiments is its potential as a multi-targeted agent. This compound has shown promising results in various fields of scientific research, making it a versatile compound to study. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal concentration of this compound to use in lab experiments.

Future Directions

There are several future directions for the study of 2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone. One potential direction is the study of this compound as a potential therapeutic agent for various diseases, including cancer, bacterial infections, and inflammatory diseases. Another potential direction is the study of this compound as a potential drug delivery system for various drugs. Furthermore, the study of the mechanism of action of this compound could lead to the development of more effective multi-targeted agents.

Synthesis Methods

The synthesis of 2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone involves a multi-step process that includes the reaction of benzimidazole with propargyl bromide, followed by the reaction of the resulting compound with sodium azide and triethyl orthoformate. The final step involves the reaction of the resulting compound with 5-chlorothiophene-2-carbaldehyde. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-{[5-(1H-benzimidazol-1-ylmethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(5-chlorothiophen-2-yl)ethanone has shown potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been studied for its potential as an anticancer agent. It has also been studied for its potential as an antimicrobial agent, with promising results against various bacterial strains. Furthermore, this compound has been studied for its potential as an anti-inflammatory agent.